Cas no 1805178-23-7 (6-Bromo-3-iodo-2-nitropyridine)

6-Bromo-3-iodo-2-nitropyridine is a halogenated nitropyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromine and iodine at the 6- and 3-positions, along with a nitro group at the 2-position, enables selective functionalization in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s reactivity makes it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry for developing bioactive molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined structure facilitates precise modifications, making it a preferred choice for targeted molecular design.

6-Bromo-3-iodo-2-nitropyridine structure

1805178-23-7 structure

Product Name:6-Bromo-3-iodo-2-nitropyridine

CAS No:1805178-23-7

MF:C₅H₂BrIN₂O₂

MW:328.890052318573

CID:4901070

Update Time:2025-10-27

6-Bromo-3-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-3-iodo-2-nitropyridine
- Inchi： 1S/C5H2BrIN2O2/c6-4-2-1-3(7)5(8-4)9(10)11/h1-2H
- InChI Key： ZUNXGDRSECHHLX-UHFFFAOYSA-N
- SMILES： IC1=CC=C(N=C1[N+](=O)[O-])Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 163
XLogP3: 2.7
Topological Polar Surface Area: 58.7

6-Bromo-3-iodo-2-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012693-250mg	6-Bromo-3-iodo-2-nitropyridine	1805178-23-7	95%	250mg	$1,019.20	2022-04-01
Alichem	A029012693-1g	6-Bromo-3-iodo-2-nitropyridine	1805178-23-7	95%	1g	$3,068.70	2022-04-01

6-Bromo-3-iodo-2-nitropyridine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on 6-Bromo-3-iodo-2-nitropyridine

6-Bromo-3-iodo-2-nitropyridine (CAS No. 1805178-23-7): A Versatile Building Block in Modern Organic Synthesis

The compound 6-Bromo-3-iodo-2-nitropyridine (CAS 1805178-23-7) is a highly functionalized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, iodine, and nitro substituents, makes it a valuable intermediate for cross-coupling reactions, heterocyclic synthesis, and drug discovery. Researchers frequently search for "6-Bromo-3-iodo-2-nitropyridine uses" or "CAS 1805178-23-7 synthesis," reflecting its growing importance in synthetic chemistry.

In recent years, the demand for halogenated pyridines like 6-Bromo-3-iodo-2-nitropyridine has surged due to their role in designing kinase inhibitors and antiviral agents. The compound’s iodo and bromo groups enable sequential functionalization via Suzuki-Miyaura or Buchwald-Hartwig reactions, addressing the need for modular drug scaffolds. Queries such as "nitropyridine derivatives in medicinal chemistry" highlight its relevance in tackling diseases like cancer and COVID-19.

From a synthetic perspective, 6-Bromo-3-iodo-2-nitropyridine serves as a precursor for multicomponent reactions (MCRs), a trending topic in green chemistry. Its nitro group facilitates reductive cyclizations to form fused heterocycles, a strategy often explored in patents for crop protection chemicals. SEO-optimized terms like "halogenated nitropyridine applications" align with industry interest in sustainable agrochemicals.

Analytical characterization of CAS 1805178-23-7 typically involves NMR, HPLC, and X-ray crystallography, with researchers frequently searching for "6-Bromo-3-iodo-2-nitropyridine spectral data." The compound’s stability under inert conditions makes it suitable for high-throughput screening libraries, a hotspot in AI-driven drug discovery.

In material science, 6-Bromo-3-iodo-2-nitropyridine contributes to organic electronics as a dopant for conductive polymers. Its electron-withdrawing properties are exploited in OLEDs and photovoltaic cells, linking it to renewable energy trends. Searches for "nitropyridine in optoelectronics" underscore this interdisciplinary appeal.

Regulatory compliance is another critical aspect. While 1805178-23-7 is not classified as hazardous under major chemical inventories, proper handling protocols for halogenated compounds are emphasized in safety guidelines—addressing common queries like "nitropyridine handling precautions."

In summary, 6-Bromo-3-iodo-2-nitropyridine bridges cutting-edge applications across life sciences and advanced materials. Its adaptability to C-H activation and click chemistry ensures enduring relevance, as evidenced by rising searches for "functionalized pyridine building blocks."